Cas no 646472-69-7 (8-iodo-5-methoxy-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 8-iodo-5-methoxy-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 646472-69-7
• Molecular Formula: C₁₁H₁₁O₂I
• Molecular Weight: 302.10784
• MDL: MFCD22425491
• CID: 420659
• PubChem ID: 11197392

8-iodo-5-methoxy-1,2,3,4-tetrahydronaphthalen-1-one Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 3,4-dihydro-8-iodo-5-methoxy-
• 8-iodo-5-methoxy-3,4-dihydro-2H-naphthalen-1-one
• 8-iodo-5-methoxy-1,2,3,4-tetrahydronaphthalen-1-one
• EN300-843389
• 646472-69-7
• DTXSID00458486

• MDL： MFCD22425491
• InChIKey： NVDKKJQPKWMPNZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H11IO2/c1-14-10-6-5-8(12)11-7(10)3-2-4-9(11)13/h5-6H,2-4H2,1H3
• SMILES： COC1=C2CCCC(=O)C2=C(C=C1)I

Computed Properties

• Exact Mass: 301.97993
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 301.98038g/mol
• Heavy Atom Count: 14
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins